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Compound of Interest

Compound Name: 2-Hepten-4-one

Cat. No.: B14161202

An In-depth Technical Guide to 2-Hepten-4-one: Commercial Availability, Suppliers, and
Synthetic Insights

Introduction

2-Hepten-4-one (CAS No: 4643-25-8) is an organic compound with the molecular formula
C7H120.[1][2][3] It is a colorless, clear liquid with an ethereal odor and is primarily used as a
flavoring agent in the food industry.[4][5] For researchers, scientists, and professionals in drug
development, 2-Hepten-4-one and its derivatives can serve as valuable chemical
intermediates and building blocks for the synthesis of more complex molecules. This guide
provides a comprehensive overview of its commercial availability, key suppliers, technical data,
and potential synthetic methodologies.

Commercial Availability and Key Suppliers

2-Hepten-4-one is available from several chemical suppliers, though it is often listed for
research and experimental use. The availability can range from small laboratory quantities to
bulk orders, depending on the supplier.

Key ldentified Suppliers:

o BOC Sciences: A supplier of research chemicals, biochemicals, and a wide range of services
for the pharmaceutical industry, including custom synthesis.[4]
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e Penta International Corporation: A company that provides chemistry-based solutions for
various commercial applications, including flavorings and fragrances.[4]

e Kingchem Laboratories: Lists 2-Hepten-4-one among its available chemicals.[4]
o Parchem: A supplier of flavor and fragrance chemical compounds.[5]

It is important to note that while some suppliers list "2-Hepten-4-one," others may offer
structurally related compounds like 5-Methyl-2-hepten-4-one, also known as Filbertone.[6]
Researchers should verify the exact specifications with the supplier before purchase.

Technical Data

The physical and chemical properties of 2-Hepten-4-one are summarized below. Data is
compiled from various supplier and chemical database sources.

General Properties

Property Value Source(s)
CAS Number 4643-25-8 [A1[21031[41[5]
Molecular Formula C7H120 [1112][3]
Molecular Weight 112.17 g/mol [2]
Appearance Colorless clear liquid [41[5]

Odor Ethereal [4]

(E)-hept-2-en-4-one, propenyl
Synonyms propyl ketone, ethyl ethylidene  [1][4][5]

acetone

Physical and Chemical Specifications
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Property Value Source(s)

98.00% to 100.00% (sum of

Assay (Purity) ) [4][5]
isomers)

Specific Gravity 0.845 t0 0.852 @ 25°C [4]

Refractive Index 1.440t0 1.445 @ 20°C [4]

o 156-157°C @ 760 mmHg; 74-
Boiling Point [4]
75°C @ 12 mmHg

Flash Point 52.22°C (126.00°F) TCC [4]

- Soluble in alcohol; slightly
Solubility _ [4]
soluble in water.

Experimental Protocols: Synthetic Approaches

While detailed, step-by-step synthesis protocols for 2-Hepten-4-one are not readily available in
the provided search results, a general understanding of its synthesis can be derived from
related procedures in organic chemistry. A plausible approach involves the condensation of an
appropriate aldehyde and ketone.

Conceptual Synthetic Pathway: Aldol Condensation

A common method for forming a,3-unsaturated ketones is the aldol condensation. A potential
route to 2-Hepten-4-one could involve the reaction of butanal with acetone, followed by
dehydration. However, controlling the regioselectivity of this reaction can be challenging.

A more controlled synthesis might involve the reaction of propanal with the enolate of 2-
butanone. The resulting aldol addition product would then be dehydrated to yield 2-Hepten-4-
one.

Example of a Related Synthesis: trans-4-Bromo-2-heptene

The synthesis of a related compound, trans-4-Bromo-2-heptene, has been described and
involves the reaction of 2-heptene with N-bromosuccinimide (NBS) in the presence of a radical
initiator like benzoyl peroxide.[7] This highlights a potential starting material (2-heptene) that
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could be functionalized to produce 2-Hepten-4-one through subsequent oxidation and
isomerization steps.

General Laboratory Procedure for a Related Reaction (Allylation):

A procedure for the conjugate allylation of a,3-unsaturated ketones using allyltrimethylsilane
and titanium tetrachloride has been documented.[8] While not a direct synthesis of 2-Hepten-4-
one, it provides insight into the manipulation of similar chemical structures.

e Reaction Setup: An a,-unsaturated ketone is dissolved in a suitable solvent (e.g.,
dichloromethane) in a flask under an inert atmosphere and cooled.

o Addition of Reagents: Titanium tetrachloride is added, followed by the dropwise addition of a
solution containing allyltrimethylsilane.

e Reaction and Hydrolysis: The mixture is stirred at a low temperature and then hydrolyzed
with water.

» Extraction and Purification: The product is extracted with an organic solvent, washed, dried,
and purified by distillation.[8]

Visualizations
Chemical Procurement Workflow

The following diagram illustrates a typical workflow for procuring a research chemical like 2-
Hepten-4-one.
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Caption: A typical workflow for procuring research chemicals.

Conceptual Synthesis Pathway
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This diagram shows a simplified, conceptual pathway for the synthesis of 2-Hepten-4-one via
an aldol condensation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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